N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide

• Molecular Formula: C28H30ClN3O4
• Molecular Weight: 508 g/mol
• IUPAC Name: N-[(E)-[3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C28H30ClN3O4/c1-34-26-18-20(19-31-32-28(33)23-11-13-30-14-12-23)17-25(29)27(26)36-16-15-35-24-9-7-22(8-10-24)21-5-3-2-4-6-21/h7-14,17-19,21H,2-6,15-16H2,1H3,(H,32,33)/b31-19+
• InChI Key: REWMZPDJUKXAJM-ZCTHSVRISA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CC=NC=C2)Cl)OCCOC3=CC=C(C=C3)C4CCCCC4
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC=NC=C2)Cl)OCCOC3=CC=C(C=C3)C4CCCCC4

Description

N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide is a chemical compound that has gained popularity in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. It also inhibits the activity of various kinases, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It exhibits anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. It also exhibits anti-cancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide is its versatility in various fields of scientific research. It can be used as a tool for the study of various diseases and their underlying mechanisms. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide. One direction is the exploration of its potential as a therapeutic agent for the treatment of various diseases. Another direction is the study of its mechanism of action and its interactions with various enzymes and signaling pathways. Additionally, future research could focus on improving the solubility and bioavailability of this compound to increase its usefulness in scientific research.

Synthesis Methods

The synthesis of N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide involves the reaction of 3-chloro-4-(2-(4-cyclohexylphenoxy)ethoxy)-5-methoxybenzaldehyde and pyridine-4-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the yield of the compound is optimized through various techniques.

Scientific Research Applications

N'-[(E)-{3-chloro-4-[2-(4-cyclohexylphenoxy)ethoxy]-5-methoxyphenyl}methylidene]pyridine-4-carbohydrazide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It also exhibits potential as a therapeutic agent for the treatment of various diseases such as diabetes, Alzheimer's disease, and Parkinson's disease.